Cas no 110099-94-0 (2-(methylsulfanyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• CAS No: 110099-94-0
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• MDL: MFCD07394096
• CID: 827883
• Update Time: 2025-04-19

2-(methylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)pyrimidine-5-carboxylic acid
• 2-(methylthio)-5-Pyrimidinecarboxylic acid
• 2-(methylthio)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
• 2-methylsulfanylpyrimidine-5-carboxylic acid
• ASISCHEM A03574
• 2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-(methylthio)-
• 2-Methylsulfanyl-pyrimidine-5-carboxylic acid
• ASN 11212123
• BIJIAHGQTQWGJB-UHFFFAOYSA-N
• HMS1701E15
• RP23239
• PB17421
• 2
• 2-Methylthio-5-hydroxycarbonylpyrimidine
• BR-

• MDL： MFCD07394096
• Inchi： 1S/C6H6N2O2S/c1-11-6-7-2-4(3-8-6)5(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： BIJIAHGQTQWGJB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 170.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Topological Polar Surface Area: 88.4

Experimental Properties

• Density: 1.45
• PSA: 88.38000
• LogP: 0.89670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives